Cas no 1588441-28-4 (5-(Bromomethyl)-2-methoxypyridine hydrobromide)

• Product Name: 5-(Bromomethyl)-2-methoxypyridine hydrobromide
• CAS No: 1588441-28-4
• MF: C₇H₉Br₂NO
• MW: 282.9605
• CID: 2094545
• PubChem ID: 71464193
• Update Time: 2025-05-19

5-(Bromomethyl)-2-methoxypyridine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-2-methoxypyridine hydrobromide
• 5-(bromomethyl)-2-methoxypyridine;hydrobromide
• 5-(BROMOMETHYL)-2-METHOXYPYRIDINE HBR
• AB0069019
• A883353
• Pyridine, 5-(bromomethyl)-2-methoxy-, hydrobromide (1:1)
• 1588441-28-4
• 5-(Bromomethyl)-2-methoxypyridinehydrobromide
• DS-2900
• AKOS016013120

• Inchi： 1S/C7H8BrNO.BrH/c1-10-7-3-2-6(4-8)5-9-7;/h2-3,5H,4H2,1H3;1H
• InChI Key： ZNYYKLVSOUFTCT-UHFFFAOYSA-N
• SMILES： BrC([H])([H])C1=C([H])N=C(C([H])=C1[H])OC([H])([H])[H].Br[H]

Computed Properties

• Exact Mass: 282.90304g/mol
• Monoisotopic Mass: 280.90509g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 99.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-(Bromomethyl)-2-methoxypyridine hydrobromide

Introduction to 5-(Bromomethyl)-2-methoxypyridine hydrobromide (CAS No. 1588441-28-4)

5-(Bromomethyl)-2-methoxypyridine hydrobromide (CAS No. 1588441-28-4) is a significant intermediate in the pharmaceutical and chemical industries, playing a crucial role in the synthesis of various bioactive molecules. This compound, characterized by its bromomethyl and methoxy functional groups on a pyridine backbone, has garnered considerable attention due to its versatility in medicinal chemistry applications. The presence of these reactive sites makes it an invaluable building block for the development of novel therapeutic agents.

The bromomethyl group (-CH₂Br) attached to the pyridine ring provides a highly reactive site for nucleophilic substitution reactions, enabling the introduction of diverse functional moieties. This reactivity is particularly useful in constructing complex molecular architectures, such as heterocyclic compounds and peptidomimetics. On the other hand, the methoxy group (-OCH₃) serves as a protecting group or a directing group in various organic transformations, enhancing the synthetic utility of the compound.

Recent advancements in drug discovery have highlighted the importance of 5-(Bromomethyl)-2-methoxypyridine hydrobromide in the development of small-molecule inhibitors targeting specific biological pathways. For instance, studies have demonstrated its utility in synthesizing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The pyridine scaffold is a common motif in many drugs due to its ability to interact with biological targets through hydrogen bonding and hydrophobic effects.

In addition to its role in kinase inhibition, 5-(Bromomethyl)-2-methoxypyridine hydrobromide has been explored in the synthesis of antiviral and antibacterial agents. The bromomethyl group allows for facile introduction of sugar moieties or other bioisosteric groups, which can improve drug solubility and bioavailability. Furthermore, the methoxy group can be selectively modified or removed under specific conditions, providing flexibility in designing drug candidates with optimized pharmacokinetic profiles.

The hydrobromide salt form of this compound enhances its stability and solubility, making it more suitable for industrial-scale synthesis and pharmaceutical applications. This salt form also improves handling characteristics, reducing dust generation and improving purity during purification processes. The compound’s high reactivity and ease of functionalization have made it a preferred choice for medicinal chemists seeking efficient routes to complex drug molecules.

Current research is also focusing on green chemistry approaches to improve the synthesis of 5-(Bromomethyl)-2-methoxypyridine hydrobromide. Efforts are underway to develop more sustainable methodologies that minimize waste and reduce energy consumption. For example, catalytic processes using transition metals have been investigated to enhance reaction efficiency and selectivity. These innovations align with global trends toward environmentally friendly chemical synthesis.

The compound’s potential extends beyond pharmaceuticals into agrochemicals and material science. Its structural features make it a valuable precursor for synthesizing ligands used in catalysis and sensors. The pyridine ring’s ability to coordinate with metal ions opens up possibilities for designing novel catalysts that can facilitate difficult organic transformations under mild conditions.

In conclusion, 5-(Bromomethyl)-2-methoxypyridine hydrobromide (CAS No. 1588441-28-4) is a multifaceted compound with broad applications in synthetic chemistry and drug development. Its unique structural features and reactivity make it an indispensable tool for chemists working on next-generation therapeutics. As research continues to uncover new synthetic strategies and applications, this compound is poised to remain at the forefront of chemical innovation.